Cas no 2228750-96-5 (2-4-(methoxycarbonyl)-3-methylphenylacetic acid)

• Product Name: 2-4-(methoxycarbonyl)-3-methylphenylacetic acid
• CAS No: 2228750-96-5
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5860826
• PubChem ID: 165968489
• Update Time: 2025-05-20

2-4-(methoxycarbonyl)-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(methoxycarbonyl)-3-methyl-
• 2-4-(methoxycarbonyl)-3-methylphenylacetic acid
• 2-[4-(methoxycarbonyl)-3-methylphenyl]acetic acid
• 2228750-96-5
• EN300-1741488

• Inchi： 1S/C11H12O4/c1-7-5-8(6-10(12)13)3-4-9(7)11(14)15-2/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： YOTCTCRIMLVGIQ-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(C(OC)=O)C(C)=C1

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 352.6±30.0 °C(Predicted)
• pka: 4.06±0.10(Predicted)

Additional information on 2-4-(methoxycarbonyl)-3-methylphenylacetic acid

2-4-(Methoxycarbonyl)-3-Methylphenylacetic Acid: A Comprehensive Overview

2-4-(Methoxycarbonyl)-3-Methylphenylacetic Acid, also known by its CAS number 2228750-96-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of 2-4-(Methoxycarbonyl)-3-Methylphenylacetic Acid is defined by a phenyl ring substituted with a methoxycarbonyl group at the 4-position and a methyl group at the 3-position. The acetic acid moiety is attached to the 2-position of the phenyl ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of methoxycarbonyl substituents in modulating the bioavailability and stability of pharmaceutical compounds. The presence of this group in 2-4-(Methoxycarbonyl)-3-Methylphenylacetic Acid suggests potential applications as a prodrug or as an intermediate in the synthesis of more complex molecules. Researchers have explored its role in enhancing drug delivery systems, particularly in targeting specific tissues or cells.

The synthesis of 2-4-(Methoxycarbonyl)-3-Methylphenylacetic Acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Key steps include Friedel-Crafts acylation for introducing the methoxycarbonyl group and subsequent alkylation to add the methyl substituent. The final step involves introducing the acetic acid moiety through either oxidation or direct coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of physical properties, 2-4-(Methoxycarbonyl)-3-Methylphenylacetic Acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solubility control is critical.

The compound has shown promise in several application areas. In pharmacology, it has been investigated as a potential precursor for bioactive molecules, including anti-inflammatory agents and antioxidants. Recent studies have demonstrated its ability to scavenge free radicals, suggesting potential use in preventing oxidative stress-related diseases.

In material science, researchers have explored the use of 2-4-(Methoxycarbonyl)-3-Methylphenylacetic Acid as a monomer for synthesizing polymeric materials with tailored mechanical and thermal properties. Its ability to form stable covalent bonds makes it an attractive candidate for high-performance polymers used in electronics and biomedical devices.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it undergoes biodegradation under specific conditions, reducing its persistence in aquatic environments. This finding is crucial for assessing its safety profile and ensuring sustainable industrial practices.

In conclusion, 2-4-(Methoxycarbonyl)-3-Methylphenylacetic Acid, with its CAS number 2228750-96-5, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and beyond.